3-Hydroxy-5-(2,2,2-trifluoroethoxy)benzoic acid

• CAS: 1221723-99-4
• Molecular Formula: C9H7F3O4
• Molecular Weight: 236.14
• SMILES: C1=C(C=C(C=C1O)OCC(F)(F)F)C(=O)O
• InChI: InChI=1S/C9H7F3O4/c10-9(11,12)4-16-7-2-5(8(14)15)1-6(13)3-7/h1-3,13H,4H2,(H,14,15)
• InChIKey: CNCAOTMTYQULPP-UHFFFAOYSA-N

Researchers and procurement managers seeking fluorinated benzoic acid building blocks face inconsistent regiochemistry and poor metabolic stability. This compound delivers a precisely substituted scaffold with orthogonal derivatization handles. - **Key advantage:** LogP 2.70 balances permeability & solubility; trifluoroethoxy enhances metabolic stability vs. non-fluorinated analogs. - **Applications:** API intermediate, 19F NMR probe, agrochemical lead optimization, polymer precursor. - **Supply:** Multiple pack sizes available; strict quality control.

3-Hydroxy-5-(2,2,2-trifluoroethoxy)benzoic Acid: Multifunctional Fluorinated Building Block

3-Hydroxy-5-(2,2,2-trifluoroethoxy)benzoic acid (CAS 1221723-99-4) is a fluorinated aromatic compound featuring a trifluoroethoxy substituent at the 5-position and a hydroxyl group at the 3-position of the benzoic acid core. This molecular arrangement provides a unique combination of hydrophilic (carboxylic acid, hydroxyl) and lipophilic (trifluoroethoxy) functionalities . The compound has a molecular formula of C9H7F3O4 and a molecular weight of 236.14 g/mol . It is primarily utilized as a versatile small-molecule scaffold in medicinal chemistry, agrochemical research, and materials science, where the trifluoroethoxy group enhances metabolic stability, lipophilicity, and binding affinity .

Compound Class Fluorinated aromatic building block

Key Functionalities Carboxylic acid, hydroxyl, trifluoroethoxy

Research Use Medicinal, agrochemical, and materials scaffold

Why 3-Hydroxy-5-(2,2,2-trifluoroethoxy)benzoic Acid Is Irreplaceable

The precise substitution pattern of 3-hydroxy-5-(2,2,2-trifluoroethoxy)benzoic acid is critical for its physicochemical and biological performance. Unlike regioisomers such as 4-(2,2,2-trifluoroethoxy)benzoic acid or analogs lacking the 3-hydroxyl group, the simultaneous presence of an electron-withdrawing trifluoroethoxy group and an electron-donating hydroxyl group creates a unique electronic environment that influences acidity, hydrogen-bonding capacity, and metabolic stability [1]. For example, the 3-hydroxy group allows for selective derivatization (e.g., esterification, etherification) orthogonal to the carboxylic acid, enabling the construction of complex molecular architectures that simpler analogs cannot achieve . Generic substitution with a non-hydroxylated or differently substituted benzoic acid would fundamentally alter the compound's reactivity profile and potential bioactivity, as demonstrated by the differential α-glucosidase inhibition observed in structurally distinct trifluoroethoxy-containing derivatives [2].

Attribute

Target Compound

Regioisomer / Analog

Substitution Pattern

3-OH, 5-OCH₂CF₃

4-OCH₂CF₃ (no 3-OH) or non-hydroxylated

Derivatization Orthogonality

Selective OH vs COOH modification

Limited orthogonal handles may restrict complexity

Electronic Environment

Donor-acceptor synergy tunes acidity and reactivity

Altered electron distribution may shift profile

• [1] ChemSpider. (2024). 3-Hydroxy-5-(2,2,2-trifluoroethoxy)benzoic acid. Predicted Properties (ACD/Labs Percepta Platform). View Source
• [2] Bioorganic Chemistry. (2021). Synthesis of novel 5-(2,5-bis(2,2,2-trifluoroethoxy)phenyl)-1,3,4-oxadiazole-2-thiol derivatives as potential glucosidase inhibitors. View Source

3-Hydroxy-5-(2,2,2-trifluoroethoxy)benzoic Acid vs. Structural Analogs

Enhanced Lipophilicity Over Analogs

The introduction of the trifluoroethoxy group significantly increases lipophilicity compared to non-fluorinated benzoic acids, while the 3-hydroxy-5-substitution pattern provides a distinct LogP value compared to its 4-substituted regioisomer. The target compound exhibits a predicted LogP of 2.70 (ACD/Labs), which is lower than the 4-(2,2,2-trifluoroethoxy)benzoic acid (predicted LogP ~3.1) but higher than non-fluorinated 3-hydroxybenzoic acid (LogP ~1.5) [1]. This intermediate LogP value suggests a balanced hydrophobic/hydrophilic profile, potentially offering superior membrane permeability and solubility for oral bioavailability compared to both extremes .

Lipophilicity

Cross-study comparable

LogP 2.70 (pred.) vs 3.1 (4-isomer) / 1.5 (non-F)

Intermediate LogP may support permeability-solubility balance in lead optimization.

ACD/Labs predicted; experimental LogP recommended.

Evidence Dimension	Lipophilicity (Predicted LogP)
Target Compound Data	2.70 (ACD/LogP)
Comparator Or Baseline	4-(2,2,2-trifluoroethoxy)benzoic acid: XLogP3 = 3.1; 3-hydroxybenzoic acid: LogP ~1.5
Quantified Difference	ΔLogP = -0.4 vs. 4-substituted analog; ΔLogP = +1.2 vs. non-fluorinated analog
Conditions	ACD/Labs Percepta Platform (predicted values)

Why This Matters

Optimizing LogP within a specific range (typically 1-3 for oral drugs) is crucial for balancing permeability and solubility; this compound's predicted LogP of 2.70 positions it favorably for lead optimization in drug discovery campaigns .

• [1] ChemSpider. (2024). 3-Hydroxy-5-(2,2,2-trifluoroethoxy)benzoic acid. Predicted Properties (ACD/Labs Percepta Platform). View Source

Modulated Acidity (pKa) Profile

The pKa of the carboxylic acid group is influenced by the electron-withdrawing trifluoroethoxy group and the electron-donating hydroxyl group. While an exact experimental pKa for the target compound is not available, class-level inference from structurally related compounds indicates a pKa range of approximately 3.0-4.3. For comparison, 4-(2,2,2-trifluoroethoxy)benzoic acid has a predicted pKa of 4.28±0.10 , whereas 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid has a predicted pKa of 3.06±0.36 [1]. The target compound's pKa is expected to be intermediate between these values, reflecting the balancing electronic effects of the 3-OH and 5-OCH2CF3 substituents.

Acidity (pKa)

Class-level inference

Est. ~3.5–4.0 (predicted range)

Ionization state may affect solubility, permeability, and target engagement.

Based on structural analogs; experimental verification needed.

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	Predicted ~3.5-4.0 (estimated based on structural analogs)
Comparator Or Baseline	4-(2,2,2-trifluoroethoxy)benzoic acid: pKa = 4.28±0.10 (predicted); 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid: pKa = 3.06±0.36 (predicted)
Quantified Difference	Estimated ΔpKa ~0.3-0.7 units lower than the 4-substituted analog
Conditions	Predicted values (ChemicalBook, ChemBase)

Why This Matters

The pKa determines the ionization state at physiological pH (7.4), directly impacting solubility, permeability, and target binding. A slightly lower pKa (compared to the 4-substituted analog) implies a greater proportion of the ionized carboxylate form at pH 7.4, which can enhance aqueous solubility and reduce non-specific protein binding.

• [1] ChemBase. (n.d.). 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid. Acid pKa. View Source

Enhanced Metabolic Stability

The trifluoroethoxy group is known to enhance metabolic stability by blocking oxidative metabolism at the ether oxygen. While direct metabolic stability data for this specific compound is not available in the public domain, class-level inference from related fluorinated benzoic acids indicates a significant advantage. For example, 3-(1,1,2-trifluoroethoxy)benzoic acid derivatives demonstrate improved resistance to enzymatic degradation . The presence of the trifluoroethoxy group in the target compound is expected to confer a similar enhancement in metabolic stability compared to non-fluorinated analogs (e.g., 3-hydroxy-5-methoxybenzoic acid), potentially leading to longer half-life and improved in vivo efficacy .

Metabolic Stability

Class-level inference

Expected enhanced resistance (qualitative)

Trifluoroethoxy group may reduce oxidative metabolism compared to non-fluorinated analogs.

No direct data; inferred from fluorinated benzoic acid class.

Evidence Dimension	Resistance to Enzymatic Degradation
Target Compound Data	Expected enhanced stability (qualitative inference from class-level data)
Comparator Or Baseline	Non-fluorinated alkoxy analogs (e.g., methoxy or ethoxy derivatives)
Quantified Difference	No quantitative data available for direct comparison
Conditions	Inferred from general properties of trifluoroethoxy-substituted aromatics in medicinal chemistry literature

Why This Matters

Improved metabolic stability can reduce the required dosage and frequency of administration, making the compound a more attractive candidate for lead optimization in drug discovery programs targeting chronic conditions.

Applications of 3-Hydroxy-5-(2,2,2-trifluoroethoxy)benzoic Acid

Oral Bioavailability Lead Optimization

The predicted LogP of 2.70 and balanced hydrophilic-lipophilic profile make 3-hydroxy-5-(2,2,2-trifluoroethoxy)benzoic acid an excellent starting scaffold for designing drug candidates with optimal membrane permeability and solubility. The trifluoroethoxy group enhances metabolic stability , while the 3-hydroxy group provides a handle for further derivatization to fine-tune pharmacokinetic properties . This combination is particularly valuable in optimizing lead compounds for oral administration, where a LogP in the 1-3 range is desirable.

Herbicidal and Fungicidal Agent Synthesis

Fluorinated benzoic acid derivatives are established intermediates in the synthesis of commercial herbicides (e.g., tembotrione) . The trifluoroethoxy group in this compound enhances the lipophilicity and metabolic stability required for effective crop protection agents. The carboxylic acid moiety can be readily converted into esters, amides, or other functional groups to modulate activity and environmental fate. Its use as a building block enables the rapid exploration of structure-activity relationships in agrochemical lead discovery .

Fluorinated Biochemical Probe Development

The trifluoroethoxy group serves as a valuable spectroscopic handle for 19F NMR studies, allowing researchers to monitor ligand-protein interactions and conformational changes . Additionally, the 3-hydroxy and 5-carboxylic acid groups provide orthogonal attachment points for conjugation to biomolecules or solid supports. This makes 3-hydroxy-5-(2,2,2-trifluoroethoxy)benzoic acid an ideal scaffold for developing affinity probes, activity-based probes, or targeted drug conjugates .

Fluorinated Polymer and Liquid Crystal Synthesis

The trifluoroethoxy substituent imparts unique electronic and surface properties to materials. Benzoic acid derivatives are common monomers or additives in the production of liquid crystalline polymers and specialty coatings . The presence of both a carboxylic acid and a hydroxyl group allows for step-growth polymerization or post-polymerization functionalization. The fluorine content can lower surface energy, increase thermal stability, and modify dielectric properties, making this compound a useful precursor for advanced materials .

Application

Selection Property

Validation Focus

Oral bioavailability lead optimization

Balanced LogP and metabolic stability profile

Permeability / solubility assay validation

Agrochemical intermediate synthesis

Carboxylic acid derivatization and lipophilic character

Structure-activity relationship studies

Biochemical probe development

Orthogonal conjugation handles and ¹⁹F NMR tag

Ligand-binding and conformational analysis

Fluorinated polymer / liquid crystal research

Fluorine content and dual functional groups

Thermal, surface, and dielectric property evaluation